SPL-707
Overview
Description
SPL-707 is an orally active, selective signal peptide peptidase-like 2a (SPPL2a) inhibitor with an IC50 of 77 nM for hSPPL2a . It also inhibits γ-secretase (IC50 =6.1 μM) and SPP (IC50 =3.7 μM) . This compound has the potential for autoimmune diseases research by targeting B cells and dendritic cells .
Molecular Structure Analysis
The molecular formula of this compound is C27H28FN5O4 . Its molecular weight is 505.54 . The structure includes a cyclopropyl group, a fluorine atom, and multiple nitrogen and oxygen atoms, which likely contribute to its biological activity .Physical and Chemical Properties Analysis
This compound is a solid substance with a molecular weight of 505.54 . Its solubility in DMSO is 100 mg/mL (ultrasonic) . The compound is stable under normal temperatures and pressures .Scientific Research Applications
SPPL2a Inhibitors in Immune System Modulation SPL-707 is identified as a selective inhibitor of Signal Peptide Peptidase Like 2a (SPPL2a), an intramembrane aspartyl protease involved in the function of B-cells and dendritic cells in the immune system. This compound has shown potential in the modulation of the immune system by pharmacologically inhibiting SPPL2a, leading to the accumulation of its substrate CD74/p8. This process results in a reduction in the number of B-cells and myeloid dendritic cells in mice, highlighting this compound's significance in immune system research (Velcicky et al., 2019).
Mechanism of Action
SPL-707 works by inhibiting SPPL2a, an enzyme that plays a role in the development and function of antigen-presenting cells such as B lymphocytes and dendritic cells . By inhibiting SPPL2a, this compound can potentially modulate the immune response, making it a candidate for autoimmune diseases research .
Properties
CAS No. |
2195361-33-0 |
|---|---|
Molecular Formula |
C27H28FN5O4 |
Molecular Weight |
505.55 |
IUPAC Name |
(S)-2-cyclopropyl-N1-((S)-5,11-dioxo-10,11-dihydro-1H,3H,5H-spiro[benzo[d]pyrazolo[1,2-a][1,2]diazepine-2,1'-cyclopropan]-10-yl)-N4-(5-fluoro-2-methylpyridin-3-yl)succinamide |
InChI |
InChI=1S/C27H28FN5O4/c1-15-21(10-17(28)12-29-15)30-22(34)11-20(16-6-7-16)24(35)31-23-18-4-2-3-5-19(18)25(36)32-13-27(8-9-27)14-33(32)26(23)37/h2-5,10,12,16,20,23H,6-9,11,13-14H2,1H3,(H,30,34)(H,31,35)/t20-,23-/m0/s1 |
InChI Key |
WLQXBRYTQYYCMW-REWPJTCUSA-N |
SMILES |
FC1=CC(NC(C[C@H](C(N[C@@H]2C(N(CC3(CC3)C4)N4C(C5=C2C=CC=C5)=O)=O)=O)C6CC6)=O)=C(C)N=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
SPL-707; SPL 707; SPL707; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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